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Compound of Interest

Compound Name: Dimethoxymethylvinylsilane

Cat. No.: B103025 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Silicone elastomers are widely utilized in the medical, pharmaceutical, and electronics

industries due to their excellent biocompatibility, thermal stability, and tunable mechanical

properties. The performance of these elastomers is critically dependent on their three-

dimensional crosslinked network. Dimethoxymethylvinylsilane is a versatile crosslinking

agent due to its dual functionality: a vinyl group capable of participating in platinum-catalyzed

addition reactions, and two methoxy groups that can undergo hydrolysis and condensation

reactions. This dual-cure capability allows for the formulation of highly adaptable silicone

systems, including Room Temperature Vulcanizing (RTV) and Heat-Curing elastomers, with

tailored properties.

This document provides detailed protocols and application data for using

dimethoxymethylvinylsilane as a crosslinking agent in both addition-cure and condensation-

cure silicone elastomer formulations.

Mechanism of Action
Dimethoxymethylvinylsilane can induce crosslinking through two primary pathways:
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Addition Cure (Hydrosilylation): The vinyl group (-CH=CH₂) on the silane reacts with a

hydride group (Si-H) on a polysiloxane backbone in the presence of a platinum catalyst.[1][2]

This reaction is fast, forms no byproducts, and is ideal for creating high-purity elastomers for

medical applications.[3][4]

Condensation Cure (Moisture Cure): The methoxy groups (-OCH₃) are hydrolytically

unstable and react with atmospheric moisture to form reactive silanol groups (Si-OH).[5][6]

These silanols then condense with other silanol or methoxy groups to form stable siloxane

(Si-O-Si) crosslinks, releasing methanol as a byproduct.[6] This mechanism is common in

RTV sealants and coatings.[7][8]

The presence of both functional groups allows for hybrid formulations or sequential curing

processes to achieve unique material properties.

Diagram of Curing Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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